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Compound of Interest

Compound Name:
1-Cyano-1-methylethane-1-

sulfonyl chloride

CAS No.: 27869-08-5

Cat. No.: B1527056

Get Quote

Executive Summary
1-Cyano-1-methylethane-1-sulfonyl chloride (CAS: 27869-08-5) is a bifunctional reagent

combining a reactive sulfonyl chloride moiety with a stabilized tertiary alkyl nitrile group.

Structurally, it serves as a masked source of the 2-cyanopropyl radical—the same radical

species generated by the thermal decomposition of AIBN (Azobisisobutyronitrile). Unlike AIBN,

which requires thermal activation and generates nitrogen gas, this sulfonyl chloride derivative

can be activated catalytically at low temperatures using transition metals (Cu, Ru, Ir) or

photoredox systems.

This guide outlines its primary applications in Atom Transfer Radical Addition (ATRA), Atom

Transfer Radical Polymerization (ATRP), and Radical Alkylation (Minisci-type), providing

researchers with a controlled pathway to introduce the 2-cyanopropyl motif or initiate

polymerization chains.
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Property Data

IUPAC Name 2-Cyanopropane-2-sulfonyl chloride

Structure

CAS Number 27869-08-5

Molecular Weight 167.61 g/mol

Role
Radical Precursor, ATRP Initiator, Alkylating

Agent

Activation Mode Redox Catalysis (Cu, Ru), Photoredox, Thermal

Mechanistic Principles
The utility of 1-Cyano-1-methylethane-1-sulfonyl chloride relies on the homolytic cleavage of

the S-Cl bond, typically facilitated by a lower-valent metal catalyst (

).

Reaction Pathway[4][5][6][7]
Activation: The catalyst (

) abstracts the chlorine atom, generating a sulfonyl radical and a metal-chloride complex (

).

Radical Partitioning: The resulting 2-cyanopropylsulfonyl radical can undergo two divergent

pathways:

Path A (Chlorosulfonylation): Rapid addition to an alkene to retain the

group.

Path B (Desulfonylation): Extrusion of

(favored by the stability of the tertiary 2-cyanopropyl radical) to generate the carbon-
centered radical.
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Functionalization: The carbon radical adds to a substrate (alkene, arene) and is quenched by

chlorine transfer from

, regenerating the catalyst.
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Figure 1: Divergent reaction pathways for 2-cyanopropane-2-sulfonyl chloride under copper

catalysis. Path selection is controlled by temperature and substrate concentration.

Application 1: Atom Transfer Radical Polymerization
(ATRP)
This reagent serves as an efficient sulfonyl chloride initiator for the polymerization of

methacrylates and styrenes. The 2-cyanopropyl group mimics the propagating radical of

methacrylates (e.g., PMMA), ensuring fast initiation relative to propagation (

), a critical requirement for low dispersity (

).

Protocol: ATRP of Methyl Methacrylate (MMA)
Objective: Synthesis of PMMA with a defined
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-end group (2-cyanopropyl) and

-end group (Cl).

Materials:

Monomer: Methyl methacrylate (MMA), passed through basic alumina to remove inhibitors.

Initiator: 1-Cyano-1-methylethane-1-sulfonyl chloride (1.0 equiv).

Catalyst: CuCl (1.0 equiv relative to initiator).

Ligand: dNbpy (4,4'-Dinonyl-2,2'-bipyridine) (2.0 equiv).

Solvent: Toluene or Anisole (50% v/v).

Step-by-Step Procedure:

Glovebox Setup: In a nitrogen-filled glovebox, charge a Schlenk tube with CuCl (9.9 mg, 0.1

mmol) and dNbpy (81.7 mg, 0.2 mmol).

Solvent Addition: Add degassed toluene (2 mL) and stir until the complex forms (dark

brown/red solution).

Reagent Addition: Add MMA (1.0 g, 10 mmol) and 1-Cyano-1-methylethane-1-sulfonyl
chloride (16.7 mg, 0.1 mmol). Target DP = 100.

Reaction: Seal the tube and heat to 90 °C in an oil bath.

Note: The sulfonyl chloride group may lose

during the first addition step, effectively initiating as the 2-cyanopropyl radical.

Termination: After achieving desired conversion (monitor by NMR), cool to room temperature

and expose to air to oxidize the catalyst.

Purification: Dilute with THF, pass through a neutral alumina plug to remove copper salts,

and precipitate into cold methanol.
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Validation:

1H NMR: Check for the disappearance of vinyl protons and the integration of the initiator's

methyl signals (approx. 1.3-1.5 ppm, often overlapping with backbone).

GPC: Expect narrow dispersity (

) if initiation was efficient.

Application 2: Catalytic Radical Chlorosulfonylation
(ATRA)
This protocol describes the addition of the sulfonyl chloride across a terminal alkene. To favor

chlorosulfonylation (retention of

) over alkylation, lower temperatures and high concentrations of alkene are used to trap the
sulfonyl radical before it extrudes

.

Protocol: Chlorosulfonylation of 1-Octene
Reaction:

Materials:

Substrate: 1-Octene (1.0 equiv).

Reagent: 1-Cyano-1-methylethane-1-sulfonyl chloride (1.2 equiv).

Catalyst:

(5 mol%).

Ligand: Tris(2-pyridylmethyl)amine (TPMA) (5 mol%).

Solvent: Acetonitrile (MeCN).[1]

Step-by-Step Procedure:
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Catalyst Prep: Dissolve

and TPMA in MeCN (0.1 M concentration relative to substrate) under argon.

Mixing: Add 1-Octene (1.0 mmol) and the sulfonyl chloride reagent (1.2 mmol).

Execution: Stir at 40 °C for 12-24 hours.

Critical Control: If desulfonylation (loss of

) is observed, lower temperature to 25 °C or increase alkene equivalents.

Workup: Evaporate solvent, redissolve in EtOAc, wash with water/brine. Dry over

.

Purification: Flash column chromatography (Hexanes/EtOAc).

Expected Outcome:

Major product: 2-chloro-octyl sulfone derivative.

Minor product: 2-chloro-octyl nitrile derivative (desulfonylated).

Application 3: Minisci-Type Alkylation of
Heterocycles
The 2-cyanopropyl radical is an excellent partner for the alkylation of electron-deficient

heterocycles (e.g., pyridines, quinolines) under oxidative or redox-neutral conditions.

Mechanism: The sulfonyl chloride acts as the radical source.

extrusion generates the nucleophilic alkyl radical, which adds to the protonated heterocycle.

Protocol:

Mix: Heterocycle (1.0 equiv), 1-Cyano-1-methylethane-1-sulfonyl chloride (2.0 equiv), and

TFA (1.0 equiv) in DCM/Water (biphasic).
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Catalyst: Add

(10 mol%) and

(2.0 equiv) for oxidative radical generation.

Alternative: Use Photoredox catalyst (e.g.,

) and Blue LED if avoiding strong oxidants.

Reaction: Stir vigorously at room temperature for 12 hours.

Result: Introduction of the

group at the most electron-deficient position (e.g., C2 or C4 of pyridine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2Fabs%2F10.1021%2Fjo00285a024
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr940534g
https://www.benchchem.com/product/b1527056/docs?utm_src=pdf-body#application-note-catalytic-methods-involving-1-cyano-1-methylethane-1-sulfonyl-chloride
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F55279680
https://www.benchchem.com/product/b1527056?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/10.1021/acs.orglett.4c01908
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: Catalytic Methods Involving 1-Cyano-
1-methylethane-1-sulfonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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